![molecular formula C19H20N4O3S B2586945 4-ethyl-N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide CAS No. 1021108-31-5](/img/structure/B2586945.png)
4-ethyl-N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-ethyl-N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide, also known as EPPTB, is a chemical compound that has been widely used in scientific research. It is a potent and selective inhibitor of protein tyrosine phosphatase 1B (PTP1B), which is a key regulator of insulin signaling and glucose homeostasis. EPPTB has been studied extensively for its potential therapeutic applications in the treatment of diabetes, obesity, and other metabolic disorders.
Scientific Research Applications
Antimicrobial Activity
4-ethyl-N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide and related compounds have demonstrated antimicrobial activity. Arylazopyrazole pyrimidone clubbed heterocyclic compounds, which include this chemical structure, have been evaluated for their effectiveness against various bacteria and fungi (Sarvaiya, Gulati, & Patel, 2019).
Structural and Supramolecular Analysis
Studies involving N-[2-(Pyridin-2-yl)ethyl]-derivatives of methane-, benzene- and toluenesulfonamide have revealed insights into molecular and supramolecular structures. These studies are important for understanding the conformational and intermolecular interactions of such compounds, which can be crucial for their potential applications in various fields, including drug design and materials science (Jacobs, Chan, & O'Connor, 2013).
Anticancer Activity
Derivatives of benzenesulfonamide, including structures similar to this compound, have shown promising results in the field of cancer research. For instance, studies on novel indenopyridine derivatives with benzenesulfonamide moieties have demonstrated significant anticancer activities, highlighting the potential of these compounds in developing new therapeutic agents (Ghorab & Al-Said, 2012).
Polymerization Catalysts
Compounds containing benzenesulfonamide groups have been studied for their role in catalyzing polymerization processes. Research into palladium alkyl complexes with benzenesulfonamide ligands has provided valuable insights into their potential use in the polymerization of ethylene and other olefins, which is important for industrial applications (Vela, Lief, Shen, & Jordan, 2007).
Transfer Hydrogenation Catalysts
In the field of catalysis, benzenesulfonamide derivatives have been explored for their role in transfer hydrogenation processes. Studies have focused on the synthesis of complexes bearing pyridinesulfonamide ligands, assessing their efficiency in catalyzing the transfer hydrogenation of various substrates, an important reaction in organic synthesis and industrial chemistry (Ruff, Kirby, Chan, & O'Connor, 2016).
Hydrocarbon Oxidation Catalysts
Research has also been conducted on the use of sulfonamide compounds as catalysts in the oxidation of hydrocarbons. Such studies are crucial for the development of efficient and environmentally friendly methods for transforming hydrocarbons into more valuable chemicals (Labinger, Herring, Lyon, Luinstra, Bercaw, Horváth, & Eller, 1993).
properties
IUPAC Name |
4-ethyl-N-[2-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O3S/c1-2-15-5-7-17(8-6-15)27(25,26)21-12-13-23-19(24)10-9-18(22-23)16-4-3-11-20-14-16/h3-11,14,21H,2,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLOCGXOTSWJQML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.